Cas no 1257526-90-1 ((4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)

• Product Name: (4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• CAS No: 1257526-90-1
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD22392658
• CID: 4565247
• PubChem ID: 66894377
• Update Time: 2025-06-29

(4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6-CHLOROCHROMAN-4-AMINE HCL
• (4R)-6-CHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE
• SCHEMBL1066095
• AKOS037646919
• (R)-6-CHLOROCHROMAN-4-AMINEHCL
• 1257526-90-1
• (4R)-6-Chlorochromane-4-ylamine HCl
• MFCD22392658
• AS-71509
• CS-0150036
• (r)-6-chlorochroman-4-amine hydrochloride
• Y11563
• DS-019053
• (4R)-6-chloro-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• (4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

• MDL： MFCD22392658
• Inchi： 1S/C9H10ClNO.ClH/c10-6-1-2-9-7(5-6)8(11)3-4-12-9;/h1-2,5,8H,3-4,11H2;1H/t8-;/m1./s1
• InChI Key： ARFUFGWFRJZAHS-DDWIOCJRSA-N
• SMILES： ClC1C=CC2=C(C=1)[C@@H](CCO2)N.Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

Introduction to (4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS No. 1257526-90-1)

Compound CAS No. 1257526-90-1, specifically identified as (4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The unique scaffold of this molecule, featuring a benzopyran core with specific stereochemistry and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The benzopyran moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. In particular, the (4R) configuration at the 4-position of the benzopyran ring contributes to the compound's specificity and binding affinity. The presence of a 6-Chloro substituent enhances the molecule's electronic properties, potentially influencing its interactions with biological receptors. Additionally, the 3,4-dihydro and 2H-1-benzopyran components contribute to the overall stability and solubility of the compound, making it suitable for various formulation and administration strategies.

The hydrochloride salt form of this compound, as indicated by the suffix "-hydrochloride," improves its solubility in aqueous solutions, which is a critical factor for oral and parenteral drug delivery systems. This formulation enhances bioavailability and facilitates controlled release profiles, which are essential for therapeutic efficacy. The hydrochloride salt also ensures better crystallinity and purity, which are paramount for pharmaceutical applications.

In recent years, there has been growing interest in developing novel compounds that target neurological disorders due to the increasing prevalence of conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions. The (4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride has shown promise in preclinical studies as a potential modulator of neurotransmitter systems. Its ability to interact with specific receptors and enzymes involved in neurochemical pathways suggests that it may have therapeutic benefits in managing these conditions.

The structural features of this compound make it an attractive scaffold for further derivatization and optimization. Medicinal chemists have been exploring various modifications to enhance its pharmacological profile. For instance, introducing additional functional groups or altering the stereochemistry at different positions could lead to compounds with improved potency, selectivity, and reduced side effects. These modifications are guided by computational modeling and experimental data to ensure that the resulting derivatives maintain or improve their biological activity.

The synthesis of (4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemistry efficiently. The synthesis pathway also emphasizes green chemistry principles by minimizing waste generation and using environmentally benign solvents where possible.

The pharmacokinetic properties of this compound are another area of active investigation. Studies have been conducted to evaluate its absorption, distribution, metabolism, excretion (ADME) profile in various animal models. These studies provide valuable insights into how the compound behaves within the body and help in predicting its potential therapeutic window and safety profile. Understanding these properties is crucial for designing effective clinical trials and optimizing dosing regimens.

Efforts are also underway to explore the mechanism of action of (4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride. Preclinical research has indicated that it may interact with enzymes such as monoamine oxidase (MAO) or other neurotransmitter receptors. By modulating these targets, the compound could influence levels of key neurotransmitters like serotonin or dopamine, which play critical roles in mood regulation and cognitive function.

The potential applications of this compound extend beyond neurological disorders. Preliminary studies suggest that it may also have anti-inflammatory or immunomodulatory effects due to its ability to interact with certain cellular pathways involved in immune responses. This broadens its therapeutic potential and opens up avenues for treating conditions such as autoimmune diseases or chronic inflammation.

In conclusion,(4R)-6-Chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride represents a significant advancement in pharmaceutical chemistry with promising applications in treating neurological disorders among other conditions. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further development. Continued research into its mechanism of action and synthesis will likely uncover additional therapeutic possibilities and enhance our understanding of its potential benefits.